![molecular formula C9H6ClF3N2S B3041387 2-[(Chloromethyl)thio]-6-methyl-4-(trifluoromethyl)nicotinonitrile CAS No. 286833-00-9](/img/structure/B3041387.png)
2-[(Chloromethyl)thio]-6-methyl-4-(trifluoromethyl)nicotinonitrile
Overview
Description
Mechanism of Action
The mechanism of action of 2-[(Chloromethyl)thio]-6-methyl-4-(trifluoromethyl)nicotinonitrile is not yet fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or proteins. Further studies are needed to elucidate its exact mechanism of action.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in different studies. It has been reported to have antimicrobial, antifungal, and anti-inflammatory properties. Additionally, it has been found to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
2-[(Chloromethyl)thio]-6-methyl-4-(trifluoromethyl)nicotinonitrile has several advantages in laboratory experiments. It is readily available and relatively easy to synthesize. It also exhibits high stability and can be stored for long periods without significant degradation. However, it has some limitations such as its potential toxicity and instability under certain conditions.
Future Directions
There are several future directions for research on 2-[(Chloromethyl)thio]-6-methyl-4-(trifluoromethyl)nicotinonitrile. One potential area of study is the investigation of its potential as a drug candidate for various diseases. Additionally, further studies are needed to elucidate its exact mechanism of action and to explore its potential applications in different fields such as materials science and organic synthesis.
Scientific Research Applications
2-[(Chloromethyl)thio]-6-methyl-4-(trifluoromethyl)nicotinonitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. It has been used as a building block for the synthesis of different compounds due to its unique structural features.
properties
IUPAC Name |
2-(chloromethylsulfanyl)-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF3N2S/c1-5-2-7(9(11,12)13)6(3-14)8(15-5)16-4-10/h2H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIRWYNOSGKHJKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=N1)SCCl)C#N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF3N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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